Cas no 1049785-41-2 (N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide)

• Product Name: N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide
• CAS No: 1049785-41-2
• MF: C₁₉H₁₈F₃IN₄OS
• MW: 534.3371052742
• CID: 5943051
• PubChem ID: 2770955
• Update Time: 2025-10-17

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide
• 1-(2-(3-(trifluoromethyl)benzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide
• 1049785-41-2
• AKOS026679224
• F1386-0204
• [1-[2-[[3-(trifluoromethyl)benzoyl]amino]ethyl]indol-3-yl] carbamimidothioate;hydroiodide

• Inchi： 1S/C19H17F3N4OS.HI/c20-19(21,22)13-5-3-4-12(10-13)17(27)25-8-9-26-11-16(28-18(23)24)14-6-1-2-7-15(14)26;/h1-7,10-11H,8-9H2,(H3,23,24)(H,25,27);1H
• InChI Key： RUUFRZOXRNDCNT-UHFFFAOYSA-N
• SMILES： C(N1C=C(SC(N)=N)C2=CC=CC=C12)CNC(C1C=CC=C(C(F)(F)F)C=1)=O.I

Computed Properties

• Exact Mass: 534.01981g/mol
• Monoisotopic Mass: 534.01981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide

Comprehensive Overview of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide (CAS No. 1049785-41-2)

The compound N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide (CAS No. 1049785-41-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a carbamimidoylsulfanyl group attached to an indole core, combined with a trifluoromethylbenzamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This compound, with its hydroiodide salt form, offers improved solubility, a critical factor in drug formulation. The indole scaffold is a well-known pharmacophore, often associated with bioactive molecules, which further elevates the importance of this compound. Scientists are exploring its interactions with biological targets, leveraging advanced techniques like molecular docking and structure-activity relationship (SAR) studies to unlock its full potential.

One of the most searched questions in the field is: "What are the applications of indole derivatives in modern medicine?" This compound provides a compelling answer, as its indole-based structure is linked to antiviral, anticancer, and anti-inflammatory properties. The inclusion of a trifluoromethyl group enhances its lipophilicity, a trait highly valued in CNS drug development. Additionally, the carbamimidoylsulfanyl functionality introduces a reactive site that can be exploited for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

From an SEO perspective, keywords like "CAS 1049785-41-2 supplier", "N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide uses", and "trifluoromethylbenzamide derivatives" are frequently queried by researchers and industry professionals. This reflects the growing interest in this compound's commercial and scientific viability. Its potential role in precision medicine and targeted therapy aligns with current trends in personalized healthcare, a hot topic in both academic and industrial circles.

Quality control and synthesis of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide hydroiodide require stringent protocols to ensure purity and consistency. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. The hydroiodide salt form is particularly noted for its stability under various storage conditions, a feature that appeals to pharmaceutical manufacturers seeking long shelf-life candidates for clinical trials.

In conclusion, CAS No. 1049785-41-2 represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential therapeutic applications make it a standout in the realm of small molecule drug development. As research progresses, this compound may well become a cornerstone in the next generation of innovative treatments, addressing unmet medical needs and advancing the frontiers of science.